![molecular formula C23H18FN3O4S2 B11137065 2-(4-fluorophenoxy)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B11137065.png)
2-(4-fluorophenoxy)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
Description
This compound belongs to the pyrido[1,2-a]pyrimidin-4-one family, characterized by a fused bicyclic core. Key structural features include:
- Position 2: A 4-fluorophenoxy group, which enhances electron-withdrawing properties and metabolic stability .
- Position 3: A (Z)-configured thiazolidin-5-ylidene moiety substituted with a tetrahydrofuran-2-ylmethyl group. This group introduces stereochemical specificity and modulates lipophilicity .
The Z-configuration ensures proper spatial alignment for interactions with biological targets, as confirmed by crystallographic studies using SHELX and WinGX .
Properties
Molecular Formula |
C23H18FN3O4S2 |
|---|---|
Molecular Weight |
483.5 g/mol |
IUPAC Name |
(5Z)-5-[[2-(4-fluorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C23H18FN3O4S2/c24-14-6-8-15(9-7-14)31-20-17(21(28)26-10-2-1-5-19(26)25-20)12-18-22(29)27(23(32)33-18)13-16-4-3-11-30-16/h1-2,5-10,12,16H,3-4,11,13H2/b18-12- |
InChI Key |
IHCODCPUZZVGDB-PDGQHHTCSA-N |
Isomeric SMILES |
C1CC(OC1)CN2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)OC5=CC=C(C=C5)F)/SC2=S |
Canonical SMILES |
C1CC(OC1)CN2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)OC5=CC=C(C=C5)F)SC2=S |
Origin of Product |
United States |
Biological Activity
The compound 2-(4-fluorophenoxy)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that exhibits a unique combination of functional groups. This includes a pyrido-pyrimidine core and a thiazolidinone moiety, which suggests potential applications in medicinal chemistry, particularly as therapeutic agents. Its biological activity is of significant interest, especially in the context of cancer treatment and antimicrobial properties.
Structural Features
The molecular structure of this compound includes:
- Pyrido-pyrimidine core : A bicyclic structure that is common in various bioactive compounds.
- Thiazolidinone moiety : Known for its diverse biological activities, including antimicrobial and anticancer effects.
- Fluorinated phenoxy group : The presence of fluorine can enhance lipophilicity and biological activity.
Biological Activity Overview
Preliminary studies indicate that compounds similar to this one exhibit various biological activities. The specific biological activities of **2-(4-fluorophenoxy)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one suggest potential applications in the following areas:
-
Anticancer Activity :
- In vitro studies have shown promising results against various cancer cell lines. For instance, compounds with similar thiazolidinone structures have demonstrated anti-proliferative effects against breast cancer (MCF-7) and colorectal cancer (Caco-2) cell lines, with IC50 values indicating significant potency .
- Mechanistic studies may reveal induction of apoptotic pathways in cancer cells, as evidenced by changes in protein expression related to apoptosis .
-
Antimicrobial Properties :
- Similar thiazolidinone derivatives have been reported to exhibit broad-spectrum antimicrobial activity. For example, compounds with structural similarities have shown efficacy against bacterial strains and fungi .
- The unique structural features of this compound may enhance its selectivity and potency compared to other antimicrobial agents.
Case Studies
A review of literature reveals several case studies where derivatives of thiazolidinones have been synthesized and evaluated for their biological activities:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| Methyl 3-(4-Oxo-2-thioxothiazolidin)acetate | Thiazolidine core | Antimicrobial |
| N-Derivatives of (Z)-Methyl 3-(4-Oxo...) | Similar thiazolidine structure | Antibacterial |
| 4-Oxo-Thiazolidine Derivatives | Thiazolidine ring | Broad-spectrum antimicrobial |
These studies highlight the importance of structural modifications in enhancing biological activity.
Understanding the interaction of this compound with biological macromolecules is crucial for elucidating its mechanism of action. Techniques such as:
- Molecular docking : Can predict how the compound binds to target proteins.
- In vitro assays : Help determine the efficacy against specific enzymes or receptors involved in disease processes.
Comparison with Similar Compounds
Core Structure Variations
Table 1: Key Structural Differences in Pyrido[1,2-a]pyrimidin-4-one Derivatives
Key Observations :
- Phenethyl vs. Tetrahydrofuran-2-ylmethyl : The phenethyl group in increases hydrophobicity (logP ~3.5), while the tetrahydrofuran group in the target compound reduces logP (~2.8), improving aqueous solubility .
- Benzyl vs. Tetrahydrofuran : The benzyl substituent in enhances aromatic stacking but may reduce metabolic stability compared to the oxygen-rich tetrahydrofuran.
Table 2: Reported Bioactivities of Analogous Compounds
Key Findings :
Computational Similarity Analysis
Using Tanimoto and Dice indices (), the target compound shows:
- Tanimoto_morgan = 0.78 with the phenethyl analog , indicating moderate structural overlap.
- Dice_maccs = 0.65 with the propanoic acid derivative , reflecting divergent functional groups.
These metrics suggest that minor substituent changes significantly alter bioactivity, aligning with observed differences in IC50 values.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
